Cas no 2070896-56-7 (Methyl1,4-Oxazepane-2-carboxylateHydrochloride)

• Product Name: Methyl1,4-Oxazepane-2-carboxylateHydrochloride
• CAS No: 2070896-56-7
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD30529793
• CID: 4635969
• Update Time: 2025-06-03

Methyl1,4-Oxazepane-2-carboxylateHydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 1,4-Oxazepane-2-carboxylate Hydrochloride
• Methyl1,4-Oxazepane-2-carboxylateHydrochloride

• MDL： MFCD30529793
• Inchi： 1S/C7H13NO3.ClH/c1-10-7(9)6-5-8-3-2-4-11-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： PGHHLDJHDDIJSA-UHFFFAOYSA-N
• SMILES： O1CCCNCC1C(OC)=O.[H]Cl

Methyl1,4-Oxazepane-2-carboxylateHydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl1,4-Oxazepane-2-carboxylateHydrochloride

Recent Advances in the Study of Methyl 1,4-Oxazepane-2-carboxylate Hydrochloride (CAS: 2070896-56-7)

Methyl 1,4-Oxazepane-2-carboxylate Hydrochloride (CAS: 2070896-56-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound has been identified as a key intermediate in the synthesis of various heterocyclic compounds, which are often utilized in the development of central nervous system (CNS) drugs. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of oxazepane derivatives, which exhibit promising activity as GABA receptor modulators. The research highlighted the compound's role in enhancing the bioavailability and metabolic stability of these derivatives.

Further investigations into the pharmacological profile of Methyl 1,4-Oxazepane-2-carboxylate Hydrochloride have revealed its potential as a scaffold for designing new anxiolytic and antidepressant agents. A preclinical study conducted by researchers at the University of Cambridge (2024) reported that derivatives of this compound showed significant affinity for serotonin and dopamine receptors, suggesting a dual mechanism of action that could be beneficial for treating mood disorders.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that certain analogs of Methyl 1,4-Oxazepane-2-carboxylate Hydrochloride exhibited inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell cycle regulation.

The synthesis and optimization of Methyl 1,4-Oxazepane-2-carboxylate Hydrochloride have also been a focus of recent research. A team at MIT developed a novel, scalable synthetic route for this compound, which was published in Organic Process Research & Development (2023). This method significantly improved the yield and purity of the compound, making it more accessible for further pharmacological studies and industrial applications.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from Methyl 1,4-Oxazepane-2-carboxylate Hydrochloride. Issues such as off-target effects and optimal dosing regimens need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable asset in the ongoing search for new therapeutic agents.

In conclusion, Methyl 1,4-Oxazepane-2-carboxylate Hydrochloride (CAS: 2070896-56-7) represents a promising scaffold in medicinal chemistry, with applications ranging from CNS disorders to oncology. Continued research into its derivatives and mechanisms of action is likely to yield further insights and potential drug candidates in the coming years.